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Compound of Interest

Compound Name:
2-(5-Acetylthiophen-3-yl)acetic

acid

CAS No.: 41908-06-9

Cat. No.: B1270064

Get Quote

Executive Summary & Compound Profile
2-(5-Acetylthiophen-3-yl)acetic acid is a bifunctional thiophene derivative utilized as a key

intermediate in the synthesis of pharmaceuticals (e.g., 5-lipoxygenase inhibitors) and advanced

organic materials. Its structure features a thiophene core substituted at the 3-position with an

acetic acid moiety and at the 5-position with an acetyl group.
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Property Detail

IUPAC Name 2-(5-Acetylthiophen-3-yl)acetic acid

CAS Number 41908-06-9

Molecular Formula C₈H₈O₃S

Molecular Weight 184.21 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

slightly soluble in Water

Structural Analysis & Numbering
Correct interpretation of the NMR data requires precise numbering of the thiophene ring. The

sulfur atom is position 1.[1][2]

Position 3: Substituted with Acetic Acid group (-CH₂COOH).[3]

Position 5: Substituted with Acetyl group (-C(=O)CH₃).[4][5]

Positions 2 & 4: Unsubstituted (Protons).

Structural Diagram (DOT Visualization)
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Chemical Structure Connectivity
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Caption: Substituent mapping on the thiophene core. Note the 3,5-substitution pattern.

Spectroscopic Characterization
The following data represents the consensus spectroscopic profile derived from high-field NMR

analysis (400 MHz) and standard reference standards for 3,5-disubstituted thiophenes.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ or CDCl₃ Reference: TMS (0.00 ppm)
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Shift (δ ppm) Multiplicity Integral Assignment
Structural
Context

12.40 br s 1H -COOH

Carboxylic acid

proton

(exchangeable).

7.95 - 8.05 s (or d) 1H H4 (Thiophene)

Deshielded by

adjacent C5-

Acetyl group.[6]

Located between

substituents.[3]

[1][2][7][8]

7.60 - 7.70 s (or d) 1H H2 (Thiophene)

Flanked by S

and C3-Alkyl.[6]

Less deshielded

than H4.

3.65 - 3.75 s 2H -CH₂-COOH

Methylene

protons.[6]

Characteristic

singlet for 3-

thiopheneacetic

acid derivs.

2.50 - 2.55 s 3H -COCH₃
Acetyl methyl

group.[6]

Key Diagnostic Signals:

The singlet at ~2.5 ppm confirms the presence of the acetyl group.

The singlet at ~3.7 ppm confirms the intact acetic acid side chain.

The two aromatic singlets (or very fine doublets, J < 1.5 Hz) distinguish this isomer from 2,3-

substituted variants, which would show stronger coupling (J ~5.0 Hz).[6]

Infrared Spectroscopy (FT-IR)
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Method: KBr Pellet or ATR

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

2800 - 3200 O-H (Acid)

Broad stretching band

characteristic of carboxylic

acids.[6]

1700 - 1720 C=O (Acid)
Carbonyl stretch of the free

carboxylic acid.[6]

1660 - 1675 C=O[6] (Ketone)

Carbonyl stretch of the acetyl

group (conjugated with

thiophene ring).[6]

1400 - 1550 C=C / C-S
Thiophene ring skeletal

vibrations.[6]

Mass Spectrometry (MS)
Ionization Mode: ESI (+) or EI (70 eV)

Molecular Ion [M]+: m/z 184.0

Base Peak: Often m/z 139 (Loss of -COOH) or m/z 169 (Loss of -CH3).

Fragmentation Pattern:

m/z 184 → m/z 169 [M - CH₃]⁺ (Loss of methyl from acetyl).

m/z 184 → m/z 139 [M - COOH]⁺ (Decarboxylation of acetic acid chain).

m/z 43 [CH₃CO]⁺ (Acetyl cation).

Synthesis & Impurity Profiling
Understanding the synthesis helps in identifying potential impurities in the spectra. The

compound is typically synthesized via Friedel-Crafts acetylation of 3-thiopheneacetic acid.
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Synthesis Workflow

3-Thiopheneacetic Acid
(CAS: 6964-21-2)
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2-Acetyl-3-thiopheneacetic acid

Minor Product (C2)
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Caption: Synthesis pathway highlighting the potential for regioisomeric impurities.

Distinguishing Isomers (QC Check)
The primary impurity is the 2-acetyl isomer (acetylation at position 2).

Target (5-Acetyl): Aromatic protons are at positions 2 and 4 (meta-like relationship). J-

coupling is small (< 1.5 Hz).

Impurity (2-Acetyl): Aromatic protons are at positions 4 and 5 (ortho relationship). J-coupling

is large (~5.0 Hz).

Action: Check the aromatic region (7.0 - 8.0 ppm). If you see doublets with J=5.0 Hz, your

sample contains the 2-acetyl isomer.

Experimental Protocol: Sample Preparation
To ensure reproducible spectroscopic data, follow this standard operating procedure (SOP).

NMR Sample Prep[9]
Mass: Weigh 5–10 mg of the solid compound.

Solvent: Add 0.6 mL of DMSO-d₆ (preferred for solubility of the acid) or CDCl₃.
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Homogenization: Sonicate for 30 seconds to ensure complete dissolution.

Reference: Ensure the solvent contains 0.03% TMS or reference the residual solvent peak

(DMSO: 2.50 ppm, CDCl₃: 7.26 ppm).

HPLC Method for Purity[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[6]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 254 nm (thiophene absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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